Cas no 2098128-16-4 (1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: 1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 2098128-16-4
• MF: C₁₀H₁₀FN₅O
• MW: 235.217704296112
• CID: 5725528
• PubChem ID: 121210986
• Update Time: 2025-06-30

1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxamide
• 2098128-16-4
• F2198-0771
• AKOS026721084
• 2-(2-fluoroethyl)-5-pyrazin-2-ylpyrazole-3-carboxamide

• Inchi： 1S/C10H10FN5O/c11-1-4-16-9(10(12)17)5-7(15-16)8-6-13-2-3-14-8/h2-3,5-6H,1,4H2,(H2,12,17)
• InChI Key： SQXANRBOVKELDX-UHFFFAOYSA-N
• SMILES： FCCN1C(C(N)=O)=CC(C2C=NC=CN=2)=N1

Computed Properties

• Exact Mass: 235.08693812g/mol
• Monoisotopic Mass: 235.08693812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 86.7Ų

Additional information on 1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxamide

1-(2-Fluoroethyl)-3-(Pyrazin-2-yl)-1H-Pyrazole-5-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2098128-16-4, commonly referred to as 1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of pyrazole, a five-membered heterocyclic compound, which is widely recognized for its versatility in chemical synthesis and biological activity. The presence of a fluoroethyl group and a pyrazine moiety further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The carboxamide functional group in this compound plays a crucial role in modulating its physicochemical properties, such as solubility and stability, which are critical for its potential use in pharmaceutical applications. Additionally, the pyrazine ring introduces aromaticity and conjugation, which can influence the molecule's electronic properties and reactivity.

The synthesis of 1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxamide typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and amide formations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with a particular focus on green chemistry principles to minimize environmental impact. The incorporation of a fluorine atom in the ethyl group not only enhances the molecule's lipophilicity but also confers unique electronic effects that can be exploited in medicinal chemistry.

From a structural perspective, the molecule exhibits a balanced distribution of electron-withdrawing and electron-donating groups, which can influence its interaction with biological targets. Computational studies using molecular docking and quantum mechanics have provided insights into its potential binding modes with protein kinases, making it a promising candidate for anti-cancer drug development. Furthermore, the pyrazole core is known to exhibit anti-inflammatory and anti-microbial activities, which adds to the compound's therapeutic potential.

In terms of physical properties, 1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxamide has been characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have revealed its crystalline structure, melting point, and solubility profile, which are essential parameters for formulation development in pharmaceutical applications. The compound's stability under various storage conditions has also been evaluated, ensuring its suitability for long-term use.

Recent advancements in medicinal chemistry have focused on modifying the substituents on the pyrazole ring to enhance bioavailability and efficacy. For instance, researchers have explored the substitution patterns on the pyrazine moiety to improve the compound's ability to penetrate cellular membranes. These modifications have led to derivatives with enhanced pharmacokinetic properties, paving the way for preclinical trials.

In conclusion, 1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxamide represents a significant advancement in heterocyclic chemistry with promising applications in drug discovery. Its unique structure, combined with recent research findings, underscores its potential as a lead compound for developing novel therapeutic agents. Continued exploration into its chemical synthesis, biological activity, and pharmacokinetics will undoubtedly contribute to its further development in various biomedical fields.